Cas no 3156-53-4 (Pyridine,3-(2-nitro-1-propen-1-yl)-)

Pyridine,3-(2-nitro-1-propen-1-yl)- structure
3156-53-4 structure
Product Name:Pyridine,3-(2-nitro-1-propen-1-yl)-
CAS No:3156-53-4
MF:C8H8N2O2
MW:164.161321640015
CID:306913
PubChem ID:201057
Update Time:2025-04-19

Pyridine,3-(2-nitro-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-(2-nitro-1-propen-1-yl)-
    • 3-[(Z)-2-nitroprop-1-enyl]pyridine
    • DTXSID301300115
    • 3156-53-4
    • 3-(2-Nitro-1-propen-1-yl)pyridine
    • AKOS017433736
    • Inchi: 1S/C8H8N2O2/c1-7(10(11)12)5-8-3-2-4-9-6-8/h2-6H,1H3
    • InChI Key: RUSUNWVZTBJUHM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C)=CC1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 164.05864
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03
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